4-(Diethylamino)-1,3-dimethoxybutan-2-ol

• CAS No.: 6343-60-8
• Molecular Formula: C10H23NO3
• Molecular Weight: 205.29 g/mol
• IUPAC Name: 4-(diethylamino)-1,3-dimethoxybutan-2-ol
• InChI: InChI=1S/C10H23NO3/c1-5-11(6-2)7-10(14-4)9(12)8-13-3/h9-10,12H,5-8H2,1-4H3
• InChI Key: YYPPFPFOQBUJRG-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)CC(C(COC)O)OC

Description

4-(Diethylamino)-1,3-dimethoxybutan-2-ol is a tertiary amino alcohol characterized by a hydroxyl group at position 2, diethylamino substitution at position 4, and methoxy groups at positions 1 and 3. Its molecular formula is C₉H₂₁NO₃, with a molecular weight of 191.27 g/mol.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Diethylamino)-1,3-dimethoxybutan-2-ol typically involves multiple steps. One common method includes the reaction of 4-(diethylamino)-2-hydroxybenzaldehyde with diethyl malonate, followed by subsequent reactions to introduce the dimethoxy and butanol groups . The reaction conditions often require specific temperatures and catalysts to ensure the desired product is obtained.

Industrial Production Methods

Industrial production methods for this compound may involve large-scale reactions in specialized reactors. The process typically includes the use of solvents and catalysts to facilitate the reaction and ensure high yield and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

4-(Diethylamino)-1,3-dimethoxybutan-2-ol can undergo various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using specific reagents and conditions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions .

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield corresponding ketones or aldehydes, while reduction may produce alcohols or amines .

Scientific Research Applications

4-(Diethylamino)-1,3-dimethoxybutan-2-ol has several scientific research applications:

Chemistry: It is used as a reagent in organic synthesis and as a building block for more complex molecules.

Biology: The compound is studied for its potential biological activities, including its effects on cellular processes.

Medicine: Research is ongoing to explore its potential therapeutic applications, such as in drug development.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-(Diethylamino)-1,3-dimethoxybutan-2-ol involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, thereby modulating their activity . This interaction can lead to changes in cellular processes and biochemical pathways, contributing to its observed effects .

Comparison with Similar Compounds

4-(Dimethylamino)butan-1-ol

• Structure: Features a dimethylamino group at position 4 and a hydroxyl group at position 1.
• Key Differences: The shorter alkyl chains (methyl vs. ethyl) reduce steric hindrance and increase polarity. This compound may exhibit higher basicity compared to diethylamino analogs due to reduced electron-donating effects.
• Applications : Used in surfactants or as intermediates in drug synthesis.
• Molecular Weight: 131.18 g/mol (C₆H₁₅NO) .

4-(Dibenzylamino)-2-methylbutan-2-ol

• Structure: Dibenzylamino substitution at position 4 and a methyl group at position 2.
• Applications : Intermediate in asymmetric synthesis, as seen in its use for preparing N,N-dibenzyl-3-ethoxy-3-methylbutan-1-amine .

Variation in Methoxy Substituents

4,4-Dimethoxybutan-1-ol

• Structure : Methoxy groups at positions 4 and a hydroxyl group at position 1.
• Key Differences: The absence of an amino group and the 4,4-dimethoxy arrangement reduce basicity. The compound is more hydrophilic due to the lack of nonpolar diethylamino groups.
• Applications : Likely used as a protected diol in organic synthesis.
• Molecular Weight : 148.20 g/mol (C₆H₁₄O₃) .

Hydroxyl Group Position and Functional Group Modifications

4-Diethylamino-2-butyn-1-ol

• Structure : Contains a triple bond (butyn) and hydroxyl at position 1.
• Key Differences : The triple bond introduces rigidity and reactivity (e.g., in click chemistry). The hydroxyl at position 1 alters hydrogen-bonding capacity compared to the target compound’s position 2 hydroxyl.
• Applications: Potential use in alkyne-azide cycloaddition reactions or as a building block for heterocycles.
• Molecular Weight: 157.23 g/mol (C₈H₁₅NO) .

Diethylaminoethanol (2-Diethylaminoethanol)

• Structure: Simplified ethanolamine backbone with a diethylamino group.
• Key Differences: Lacks methoxy groups, resulting in lower molecular weight (117.19 g/mol, C₆H₁₅NO) and higher volatility.
• Applications : Widely used in corrosion inhibitors, surfactants, and pharmaceutical synthesis .

Steric and Electronic Effects from Protecting Groups

4-((tert-Butyldimethylsilyl)oxy)-2-methylbutan-2-ol

• Structure : Includes a tert-butyldimethylsilyl (TBS) protecting group on the hydroxyl.
• Key Differences : The TBS group enhances steric bulk and lipophilicity, making the compound less reactive toward nucleophiles. This is critical in multi-step syntheses requiring hydroxyl protection.
• Applications : Intermediate in photochemical reactions, as demonstrated in its conversion to cesium oxalate derivatives .